Cas no 2228603-68-5 (1-(4-benzylmorpholin-2-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(4-benzylmorpholin-2-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228603-68-5
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 6111110
• PubChem ID: 165619148
• Update Time: 2025-05-30

1-(4-benzylmorpholin-2-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylmorpholin-2-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1863909
• 2228603-68-5

• Inchi： 1S/C16H18N2O2/c17-12-16(8-14(19)9-16)15-11-18(6-7-20-15)10-13-4-2-1-3-5-13/h1-5,15H,6-11H2
• InChI Key： BQYBPZNBDKHOHO-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.3Ų

Additional information on 1-(4-benzylmorpholin-2-yl)-3-oxocyclobutane-1-carbonitrile

Professional Introduction to Compound with CAS No. 2228603-68-5 and Product Name: 1-(4-benzylmorpholin-2-yl)-3-oxocyclobutane-1-carbonitrile

The compound with the CAS number 2228603-68-5 and the product name 1-(4-benzylmorpholin-2-yl)-3-oxocyclobutane-1-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a benzylmorpholine moiety and a cyclobutane ring system, combined with a carbonitrile functional group, makes this molecule a promising candidate for further investigation.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The benzylmorpholine scaffold, in particular, has been extensively studied for its ability to enhance binding affinity and selectivity in biological targets. This structural motif is often incorporated into drug candidates to improve pharmacokinetic properties, such as solubility and metabolic stability. The cyclobutane ring system further contributes to the compound's rigidity, which can be advantageous in optimizing interactions with biological receptors.

The carbonitrile group is another critical feature of this compound, as it can influence both the electronic properties and the reactivity of the molecule. Carbonitrile groups are known to participate in various chemical reactions, including nucleophilic additions and cyclizations, which can be exploited in synthetic chemistry. Additionally, the electron-withdrawing nature of the carbonitrile group can enhance the compound's binding interactions with biological targets, potentially leading to increased efficacy.

In the context of current research, compounds like 1-(4-benzylmorpholin-2-yl)-3-oxocyclobutane-1-carbonitrile are being explored for their potential in treating a variety of diseases. For instance, studies have shown that benzylmorpholine derivatives exhibit anti-inflammatory and analgesic properties. The structural features of this compound may allow it to interact with specific enzymes or receptors involved in inflammatory pathways, making it a candidate for developing new treatments for conditions such as rheumatoid arthritis or inflammatory bowel disease.

Moreover, the cyclobutane ring system can provide additional conformational constraints that may improve drug-like properties, such as reduced metabolism by cytochrome P450 enzymes. This can lead to longer half-lives and improved bioavailability, which are crucial factors in drug development. The combination of these structural elements makes 1-(4-benzylmorpholin-2-yl)-3-oxocyclobutane-1-carbonitrile a versatile scaffold for designing novel therapeutics.

Recent advances in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques can predict how 1-(4-benzylmorpholin-2-yl)-3-oxocyclobutane-1-carbonitrile interacts with biological targets at the atomic level. These predictions can guide experimental efforts and help optimize the compound's pharmacological properties. For example, virtual screening can identify potential binding sites on target proteins, allowing researchers to fine-tune the molecule's structure for improved efficacy.

Another area of interest is the synthesis of derivatives of 1-(4-benzylmorpholin-2-yl)-3-oxocyclobutane-1-carbonitrile. By modifying specific functional groups or introducing new moieties, researchers can explore different pharmacological profiles. For instance, replacing the carbonitrile group with other electron-withdrawing or electron-donating substituents could alter the compound's reactivity and binding interactions. Such modifications are essential for understanding structure-activity relationships (SAR) and developing more effective drug candidates.

The benzylmorpholine moiety is particularly interesting because it can be further functionalized to create a diverse array of derivatives. For example, introducing fluorine atoms into the benzyl ring can enhance metabolic stability while maintaining or improving binding affinity. Similarly, replacing the morpholine nitrogen with other heteroatoms could lead to novel pharmacological effects. These modifications highlight the flexibility of this scaffold and its potential for generating a wide range of drug-like molecules.

In conclusion, 1-(4-benzylmorpholin-2-yl)-3-oxocyclobutane-1-carbonitrile represents a promising candidate for further pharmaceutical development. Its unique structural features, including the benzylmorpholine, cyclobutane, and carbonitrile moieties, make it an attractive scaffold for designing novel therapeutics. Current research suggests that this compound has potential applications in treating various diseases, particularly those involving inflammatory pathways. Advances in computational chemistry and synthetic methodologies are likely to accelerate the development of derivatives with improved pharmacological properties.